N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide
• InChI: InChI=1S/C18H18N2O5/c21-18(20-13-1-2-15-16(10-13)24-8-7-23-15)12-3-5-19-17(9-12)25-14-4-6-22-11-14/h1-3,5,9-10,14H,4,6-8,11H2,(H,20,21)
• InChI Key: MLFXVVMZAGHLGP-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1OC2=NC=CC(=C2)C(=O)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C18H18N2O5
• Molecular Weight: 342.3 g/mol
• CAS No.: 1903011-79-9

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide is a useful research compound. Its molecular formula is C18H18N2O5 and its molecular weight is 342.351. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Impact and Toxicology

One area of research involves the study of polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans (PCDFs), substances related to the dihydrobenzo[d][1,4]dioxin structure. These studies focus on understanding the toxic equivalency factors (TEFs) for assessing the risk these compounds pose to humans and wildlife due to their persistent, bioaccumulative, and toxic nature (Berg et al., 1998). Research in this domain is critical for environmental health perspectives, particularly in evaluating the impact of industrial processes and incineration on dioxin levels in the environment.

Supramolecular Chemistry

In the field of supramolecular chemistry, isonicotinamide has been utilized as a supramolecular reagent to synthesize various metal-organic frameworks and complexes, indicating the potential utility of N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide in constructing new materials with specific functionalities (Aakeröy et al., 2003). These materials could have applications in catalysis, gas storage, or as sensors, given the ability of isonicotinamide derivatives to form stable, infinite 1-D chains with metal ions.

Medicinal Chemistry

Another significant area of research involves the exploration of derivatives of dihydrobenzoxathiine and isonicotinamide for their pharmacological activities. Studies have demonstrated that compounds bearing these functionalities exhibit a wide range of biological activities, from antimicrobial to enzyme inhibitory effects, highlighting their potential in drug discovery and development (Viglianisi & Menichetti, 2010). Specifically, isonicotinamide derivatives have been synthesized and evaluated as xanthine oxidase inhibitors, offering insights into designing new therapeutic agents for diseases like gout (Zhang et al., 2019).